Cas no 28454-70-8 (Isononanamine,N-isononyl-)
Isononanamine,N-isononyl- structure
Product Name:Isononanamine,N-isononyl-
CAS No:28454-70-8
MF:C18H39N
MW:269.508965730667
CID:239685
PubChem ID:168808
Update Time:2025-04-19
Isononanamine,N-isononyl- Chemical and Physical Properties
Names and Identifiers
-
- Isononanamine,N-isononyl-
- 7-methyl-N-(7-methyloctyl)octan-1-amine
- 1-Isononanamine,N-isononyl
- Diisononylamine
- EINECS 249-029-2
- Isononanamine,N-isononyl
- di-isononylamine
- AKOS040767209
- Isononanamine, N-isononyl-
- 1-Isononanamine, N-isononyl-
- KHFRJOPGKUBZLL-UHFFFAOYSA-N
- SCHEMBL1507574
- 28454-70-8
- DTXSID6067387
- NS00020786
-
- Inchi: 1S/C18H39N/c1-17(2)13-9-5-7-11-15-19-16-12-8-6-10-14-18(3)4/h17-19H,5-16H2,1-4H3
- InChI Key: KHFRJOPGKUBZLL-UHFFFAOYSA-N
- SMILES: N(CCCCCCC(C)C)CCCCCCC(C)C
Computed Properties
- Exact Mass: 269.30800
- Monoisotopic Mass: 269.308250248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 6.17990
Isononanamine,N-isononyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
28454-70-8 (Isononanamine,N-isononyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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